Cas no 764710-30-7 (3-{3-methyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}aniline)

3-{3-Methyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-6-yl}aniline is a heterocyclic compound featuring a fused triazolothiadiazole core with an aniline substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound’s rigid bicyclic framework enhances stability, while the reactive aniline group allows for further functionalization, enabling the synthesis of diverse derivatives. Its potential applications include the development of bioactive molecules, particularly in antimicrobial and antitumor agents, due to the pharmacophoric significance of the triazolothiadiazole moiety. The methyl group at the 3-position may influence solubility and metabolic stability, offering tunability for targeted applications.
3-{3-methyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}aniline structure
764710-30-7 structure
Product Name:3-{3-methyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}aniline
CAS No:764710-30-7
MF:C10H9N5S
MW:231.276959180832
MDL:MFCD02249084
CID:1780211
PubChem ID:1090744
Update Time:2025-10-29

3-{3-methyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-(3-methyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-
    • 3-(3-Methyl-[1,2,4]triazolo-[3,4-b][1,3,4]thiadiazol-6-yl)-phenylamine
    • 3-{3-methyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}aniline
    • 3-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline
    • MFCD02249084
    • 3-{3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}aniline
    • STK141989
    • AKOS000107987
    • 3-(3-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-phenylamine
    • LS-09159
    • [3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]amine
    • BAS 07776419
    • F1909-1607
    • ALBB-026799
    • 3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline
    • 764710-30-7
    • CCG-120170
    • MDL: MFCD02249084
    • Inchi: 1S/C10H9N5S/c1-6-12-13-10-15(6)14-9(16-10)7-3-2-4-8(11)5-7/h2-5H,11H2,1H3
    • InChI Key: PPOORTJZDQRGSA-UHFFFAOYSA-N
    • SMILES: S1C2=NN=C(C)N2N=C1C1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 231.05786648g/mol
  • Monoisotopic Mass: 231.05786648g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 97.3Ų

3-{3-methyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}aniline Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-{3-methyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}aniline Pricemore >>

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Additional information on 3-{3-methyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}aniline

Comprehensive Overview of 3-{3-methyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}aniline (CAS No. 764710-30-7): Properties, Applications, and Research Insights

The compound 3-{3-methyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}aniline (CAS No. 764710-30-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This triazolothiadiazole derivative combines a 1,2,4-triazole ring fused with a 1,3,4-thiadiazole moiety, further functionalized with an aniline group at the 6-position. Such hybrid structures are increasingly explored for their diverse applications, particularly in drug discovery and material science.

Recent studies highlight the growing interest in triazolothiadiazole scaffolds as privileged structures in medicinal chemistry. The presence of both nitrogen and sulfur heteroatoms in this framework contributes to enhanced binding affinity with biological targets, making 764710-30-7 a promising candidate for developing novel therapeutic agents. Researchers are particularly investigating its potential as a kinase inhibitor, with preliminary data suggesting activity against tyrosine kinases involved in cellular signaling pathways.

From a synthetic chemistry perspective, the preparation of 3-{3-methyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}aniline typically involves multi-step reactions starting from readily available precursors. The triazolothiadiazole core is constructed through cyclocondensation reactions, followed by functionalization at the 6-position. Modern green chemistry approaches are being applied to optimize these synthetic routes, addressing growing concerns about sustainable chemical production and reduced environmental impact - key topics frequently searched in academic and industrial chemistry circles.

The physicochemical properties of CAS No. 764710-30-7 make it particularly interesting for formulation scientists. With moderate lipophilicity (predicted logP ~2.5) and the presence of hydrogen bond donors/acceptors, this compound demonstrates favorable drug-like properties according to Lipinski's rule of five. These characteristics, combined with its thermal stability (decomposition temperature >200°C), have spurred investigations into its potential as a pharmaceutical intermediate or as a core structure for small molecule drugs targeting various diseases.

In material science applications, the triazolothiadiazole unit in 764710-30-7 has shown promise in the development of organic electronic materials. The extended π-conjugation system and electron-rich nature of this heterocycle contribute to interesting optoelectronic properties. Current research explores its incorporation into OLED materials and organic semiconductors, areas that consistently rank high in search engine queries related to advanced materials.

Analytical characterization of 3-{3-methyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}aniline typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's distinct 1H NMR fingerprint (particularly the aromatic protons and NH2 singlet) and mass spectral fragmentation pattern serve as important quality control markers. These analytical aspects are crucial for researchers who frequently search for compound characterization methods and spectral interpretation guides.

Looking forward, the scientific community continues to explore novel derivatives based on the triazolothiadiazole scaffold of 764710-30-7. Structure-activity relationship (SAR) studies aim to optimize biological activity while maintaining favorable physicochemical properties. This aligns with current trends in fragment-based drug discovery and computational chemistry approaches - topics that generate substantial interest in both academic literature and patent applications.

For researchers working with CAS No. 764710-30-7, proper handling and storage recommendations include protection from light and moisture, with suggested storage at 2-8°C under inert atmosphere. While not classified as hazardous under standard regulations, appropriate laboratory safety measures should always be followed when handling any chemical substance, reflecting the growing emphasis on laboratory safety protocols in scientific workflows.

The commercial availability of 3-{3-methyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}aniline from specialty chemical suppliers has increased in recent years, driven by rising demand from pharmaceutical and materials science researchers. Current market analysis suggests steady growth in the fine chemicals sector, particularly for structurally complex heterocycles like this one, addressing frequent searches for chemical sourcing and bulk availability information.

In conclusion, 764710-30-7 represents an important example of contemporary heterocyclic chemistry with multifaceted applications. Its unique triazolothiadiazole-aniline structure continues to inspire innovation across multiple scientific disciplines, from medicinal chemistry to advanced materials development. As research progresses, this compound and its derivatives will likely remain at the forefront of several cutting-edge scientific investigations, making it a valuable subject for ongoing study and development.

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